Cas no 2137958-74-6 (3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole)

3-Bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole is a brominated heterocyclic compound featuring a tert-butyl-substituted tetrahydroindazole core. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine atom at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The tert-butyl group contributes steric hindrance, potentially influencing selectivity in catalytic processes. Its tetrahydroindazole scaffold is relevant in medicinal chemistry for designing bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity. Suitable for research and industrial use, it offers versatility in constructing complex molecular architectures.
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole structure
2137958-74-6 structure
Product Name:3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
CAS No:2137958-74-6
MF:C11H17BrN2
MW:257.170081853867
CID:5856366
PubChem ID:165955712
Update Time:2025-06-07

3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • EN300-784244
    • 2137958-74-6
    • 3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
    • Inchi: 1S/C11H17BrN2/c1-11(2,3)7-4-5-9-8(6-7)10(12)14-13-9/h7H,4-6H2,1-3H3,(H,13,14)
    • InChI Key: NRKNOPOGKODQRZ-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(CCC(C2)C(C)(C)C)NN=1

Computed Properties

  • Exact Mass: 256.05751g/mol
  • Monoisotopic Mass: 256.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7Ų

3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-784244-0.05g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
2137958-74-6 95.0%
0.05g
$888.0 2025-02-22
Enamine
EN300-784244-0.1g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
2137958-74-6 95.0%
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$930.0 2025-02-22
Enamine
EN300-784244-0.25g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
2137958-74-6 95.0%
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$972.0 2025-02-22
Enamine
EN300-784244-0.5g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
2137958-74-6 95.0%
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$1014.0 2025-02-22
Enamine
EN300-784244-1.0g
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2137958-74-6 95.0%
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$1057.0 2025-02-22
Enamine
EN300-784244-2.5g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
2137958-74-6 95.0%
2.5g
$2071.0 2025-02-22
Enamine
EN300-784244-5.0g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
2137958-74-6 95.0%
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$3065.0 2025-02-22
Enamine
EN300-784244-10.0g
3-bromo-5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole
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